Cas no 1820580-04-8 ((2S,3S)-3-(imidazol-1-ylmethyl)tetrahydrofuran-2-carboxylic acid;hydrochloride)

• Product Name: (2S,3S)-3-(imidazol-1-ylmethyl)tetrahydrofuran-2-carboxylic acid;hydrochloride
• CAS No: 1820580-04-8
• MF: C₉H₁₃ClN₂O₃
• MW: 232.664121389389
• CID: 5103517
• PubChem ID: 86811739
• Update Time: 2025-05-24

(2S,3S)-3-(imidazol-1-ylmethyl)tetrahydrofuran-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-(imidazol-1-ylmethyl)tetrahydrofuran-2-carboxylic acid;hydrochloride

• Inchi： 1S/C9H12N2O3.ClH/c12-9(13)8-7(1-4-14-8)5-11-3-2-10-6-11;/h2-3,6-8H,1,4-5H2,(H,12,13);1H/t7-,8-;/m0./s1
• InChI Key： XKXQJNDIVXUHME-WSZWBAFRSA-N
• SMILES： C(N1C=NC=C1)[C@@H]1CCO[C@@H]1C(=O)O.Cl

Additional information on (2S,3S)-3-(imidazol-1-ylmethyl)tetrahydrofuran-2-carboxylic acid;hydrochloride

Research Brief on (2S,3S)-3-(imidazol-1-ylmethyl)tetrahydrofuran-2-carboxylic acid;hydrochloride (CAS: 1820580-04-8)

The compound (2S,3S)-3-(imidazol-1-ylmethyl)tetrahydrofuran-2-carboxylic acid;hydrochloride (CAS: 1820580-04-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the imidazole ring and tetrahydrofuran scaffold, contribute to its ability to interact with specific enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting cysteine proteases, which are implicated in various pathological conditions, including cancer and infectious diseases.

In terms of synthetic methodologies, advancements have been made in the enantioselective synthesis of (2S,3S)-3-(imidazol-1-ylmethyl)tetrahydrofuran-2-carboxylic acid;hydrochloride. A team at MIT developed a catalytic asymmetric route that significantly improves yield and purity, as detailed in their publication in Angewandte Chemie. This breakthrough is expected to facilitate large-scale production for preclinical studies.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Data from in vivo models indicate favorable absorption profiles, though further optimization may be required to enhance its half-life. Researchers at Pfizer have incorporated this molecule into a new class of antiviral agents, showing promising results in early-stage clinical trials for treating RNA virus infections.

The mechanism of action appears to involve competitive inhibition at the active site of target enzymes, as confirmed by X-ray crystallography studies. Molecular docking simulations suggest that the protonated imidazole nitrogen forms critical hydrogen bonds with catalytic residues, while the tetrahydrofuran ring contributes to binding affinity through hydrophobic interactions.

Future research directions include exploring structure-activity relationships through systematic modifications of the core scaffold. Additionally, combination therapies incorporating derivatives of this compound are being investigated for synergistic effects in multi-drug resistant infections. The compound's potential as a building block for PROTACs (proteolysis targeting chimeras) is another exciting avenue under exploration.

In conclusion, (2S,3S)-3-(imidazol-1-ylmethyl)tetrahydrofuran-2-carboxylic acid;hydrochloride represents a versatile pharmacophore with multiple therapeutic applications. Continued research efforts are expected to yield novel drug candidates based on this scaffold, addressing unmet medical needs in oncology, virology, and inflammatory diseases.